Cas no 24350-58-1 (2-(prop-1-en-2-yl)cyclohexan-1-ol)

• Product Name: 2-(prop-1-en-2-yl)cyclohexan-1-ol
• CAS No: 24350-58-1
• MF: C₉H₁₆O
• MW: 140.222743034363
• CID: 6207281
• PubChem ID: 12511050
• Update Time: 2025-08-05

2-(prop-1-en-2-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(prop-1-en-2-yl)cyclohexan-1-ol
• EN300-1637470
• 24350-58-1
• Cyclohexanol,2-(1-Methylethenyl)-,(1R,2S)-rel
• SCHEMBL12166974

• Inchi： 1S/C9H16O/c1-7(2)8-5-3-4-6-9(8)10/h8-10H,1,3-6H2,2H3
• InChI Key： ZBVCQJKDRNHDPC-UHFFFAOYSA-N
• SMILES： OC1CCCCC1C(=C)C

Computed Properties

• Exact Mass: 140.120115130g/mol
• Monoisotopic Mass: 140.120115130g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols

Additional information on 2-(prop-1-en-2-yl)cyclohexan-1-ol

Introduction to 2-(prop-1-en-2-yl)cyclohexan-1-ol (CAS No: 24350-58-1)

2-(prop-1-en-2-yl)cyclohexan-1-ol, identified by the Chemical Abstracts Service registry number 24350-58-1, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a cyclohexane ring substituted with an allyl group and a hydroxyl functional group, exhibits unique structural and chemical properties that make it a valuable candidate for various applications, particularly in the development of bioactive molecules and synthetic intermediates.

The structural framework of 2-(prop-1-en-2-yl)cyclohexan-1-ol consists of a six-membered cyclohexane ring connected to a propenyl group at the 2-position and a hydroxyl group at the 1-position. This configuration imparts a high degree of flexibility to the molecule, allowing for diverse conformational states that can influence its interactions with biological targets. The presence of both the allyl and hydroxyl groups provides multiple sites for chemical modification, making it a versatile building block in medicinal chemistry.

In recent years, there has been growing interest in the exploration of oxygen-containing heterocycles and their derivatives due to their broad spectrum of biological activities. 2-(prop-1-en-2-yl)cyclohexan-1-ol fits well within this category, as its structural motif is reminiscent of many naturally occurring compounds known for their pharmacological effects. For instance, derivatives of cyclohexanol have been studied for their potential antimicrobial, anti-inflammatory, and analgesic properties. The allyl group further enhances its reactivity, enabling various functionalization strategies that can lead to novel pharmacophores.

One of the most compelling aspects of 2-(prop-1-en-2-yl)cyclohexan-1-ol is its utility as a precursor in the synthesis of more complex molecules. The cyclohexane ring provides a stable scaffold, while the propenyl and hydroxyl groups can be selectively modified through reactions such as oxidation, reduction, or coupling reactions. This flexibility has made it a popular choice for researchers aiming to develop new drug candidates or fine chemicals. For example, recent studies have demonstrated its use in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) by introducing additional functional groups at strategic positions on the molecule.

The pharmacological potential of 2-(prop-1-en-2-yl)cyclohexan-1-ol has also been explored in the context of central nervous system (CNS) disorders. Preliminary studies suggest that derivatives of this compound may exhibit neuroprotective effects by modulating neurotransmitter systems or inhibiting enzymes involved in neurodegenerative processes. The cyclohexanol moiety is particularly relevant here, as similar structures have been found in natural products known to interact with CNS receptors. Further research is warranted to fully elucidate these mechanisms and evaluate the therapeutic potential of this compound class.

From a synthetic chemistry perspective, 2-(prop-1-en-2-yl)cyclohexan-1-ol serves as an excellent model for studying regioselectivity and stereoselectivity in organic transformations. The compound’s ability to undergo diverse reactions while maintaining its core structure makes it a valuable tool for developing new synthetic methodologies. For instance, palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups at specific positions on the cyclohexane ring, expanding the library of possible derivatives. These advances not only enhance our understanding of reaction mechanisms but also provide new avenues for drug discovery.

The role of 2-(propenyl)cyclohexanol in industrial applications should not be overlooked. Its use as an intermediate in fine chemical synthesis underscores its importance beyond academic research. Companies specializing in custom synthesis often utilize this compound to produce high-value molecules for various industries, including pharmaceuticals and agrochemicals. The scalability of its synthesis and the ease with which it can be modified make it an attractive option for large-scale production processes.

As our understanding of molecular interactions continues to evolve, so does the relevance of compounds like 2-(propenyl)cyclohexanol. Advances in computational chemistry and high-throughput screening technologies have made it possible to rapidly assess the potential biological activity of new molecules. This has accelerated the drug discovery process significantly, allowing researchers to focus on compounds with promising profiles early in their development pipeline. CAS No: 243505811 serves as a testament to this progress, bridging fundamental organic chemistry with cutting-edge pharmaceutical research.

In conclusion,(propenyl)cyclohexanol CAS No: 243505811 represents more than just a single chemical entity; it embodies the intersection of structural diversity, synthetic accessibility, and pharmacological promise. Its continued study will undoubtedly contribute to advancements across multiple disciplines within chemistry and medicine,(propenyl)cyclohexanol CAS No: 243505811 remains an exciting area for future exploration,(propenyl)cyclohexanol CAS No: 243505811) highlighting its significance in modern chemical research.